Cas no 7198-10-9 (DL-4-Hydroxymandelic acid)

DL-4-Hydroxymandelic acid structure

Product Name:DL-4-Hydroxymandelic acid

CAS No:7198-10-9

Molecular Formula:C₈H₈O₄

Molecular Weight:168.14

MDL:MFCD00149283

CID:93334

DL-4-Hydroxymandelic acid Properties

Names and Identifiers

- DL-4-Hydroxymandelic acid
- P-hydroxy mandelic acid
- 4-Hydroxymandelic acid
- DL-4-HYDROXYMANDELIC ACID MONOHYDRATE
- : DL-4-HYDROXYMANDELIC ACID MONOHYDRATE
- MDL： MFCD00149283
- InChIKey： ATPBHLAWGXOMOR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H8O4.H2O/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);1H2
- SMILES： OC(C(O)C1=CC=C(O)C=C1)=O.O

Computed Properties

Exact Mass: 186.05300
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Surface Charge: 0
Topological Polar Surface Area: 77.8

Experimental Properties

LogP: 0.44590
PSA: 86.99000
Refractive Index: 1.4611 (estimate)
Boiling Point: 217.07°C (rough estimate)
Melting Point: 82-85 °C(lit.)
Color/Form: White crystalline powder
Solubility: Soluble in water
Density: 1.1816 (rough estimate)

DL-4-Hydroxymandelic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003Q9T-100g	DL-4-Hydroxymandelic Acid Monohydrate	7198-10-9	98%+;RG	100g	$96.00	2024-04-21
A2B Chem LLC	AB73217-100g	DL-4-Hydroxymandelic Acid Monohydrate	7198-10-9	98%+;RG	100g	$98.00	2024-04-19
Aaron	AR003QI5-25g	DL-4-Hydroxymandelic Acid Monohydrate	7198-10-9	98%	25g	$32.00
Cooke Chemical	LN639490-25g	DL-4-Hydroxymandelic Acid Monohydrate	7198-10-9	>98%	25g	RMB 319.20	2023-09-07
eNovation Chemicals LLC	D769466-100g	DL-4-Hydroxymandelic Acid Monohydrate	7198-10-9	98%	100g	$170	2022-10-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D859409-25g	DL-4-Hydroxymandelic Acid Monohydrate	7198-10-9	≥98%	25g	440.00

DL-4-Hydroxymandelic acid Suppliers

Shandong Dexin Fine Chemical Co., Ltd.

Audited Supplier

(CAS:7198-10-9)

MR./MRS.:ZHANG WEN JIE

Phone:15553333686

Email:643971@QQ.COM

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7198-10-9 (DL-4-Hydroxymandelic acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:7198-10-9)DL-4-HYDROXYMANDELIC ACID MONOHYDRATE

Purity:99.9%

Quantity:200kg

Price($):discuss personally